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Introduction
Small humanin-like peptides (SHLPs) are a family of six recently discovered micropeptides

(SHLP1-6) encoded by the mitochondrial 16S ribosomal RNA (MT-RNR2) gene.[1][2] Ranging

from 20 to 38 amino acids in length, these peptides are emerging as critical retrograde

signaling molecules that modulate a variety of cellular processes, including cell survival,

proliferation, and metabolism.[3][4] Their discovery has opened new avenues for understanding

mitochondrial-nuclear communication and for the development of novel therapeutics targeting

age-related diseases and metabolic disorders. This guide provides a comprehensive functional

comparison of the six SHLPs, supported by experimental data, detailed protocols, and

signaling pathway diagrams.

Comparative Overview of SHLP Functions
The six SHLPs exhibit distinct and sometimes opposing biological activities. While some

promote cell survival and proliferation, others can induce apoptosis. Their tissue expression

patterns are also unique, suggesting specific physiological roles.[2] A summary of their primary

functions is presented below, with detailed quantitative data provided in the subsequent tables.
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SHLP1 & SHLP5: The specific functions of SHLP1 and SHLP5 are the least characterized

among the family. In a key comparative study, they did not exhibit significant effects on cell

viability, apoptosis, or proliferation under the conditions tested.[4] Further research is needed

to elucidate their primary biological roles.

SHLP2: This peptide is a potent cytoprotective agent. It enhances cell viability, inhibits

apoptosis, and promotes cell proliferation.[4] SHLP2 also plays a crucial role in improving

mitochondrial function by increasing oxygen consumption and ATP production.[5]

Furthermore, it has been shown to enhance insulin sensitivity and regulate glucose

homeostasis.[4][6] Its signaling is mediated through the ERK and STAT3 pathways.[6]

SHLP3: Similar to SHLP2, SHLP3 is cytoprotective, enhancing cell viability and inhibiting

apoptosis.[4] It also contributes to improved mitochondrial metabolism.[5] The pro-survival

signaling of SHLP3 is mediated, at least in part, through the ERK pathway.[6]

SHLP4: The primary role identified for SHLP4 is the promotion of cell proliferation.[4]

SHLP6: In stark contrast to SHLP2 and SHLP3, SHLP6 promotes apoptosis.[4] This pro-

apoptotic function suggests a role in cellular homeostasis and the removal of damaged cells.

Quantitative Data Summary
The following tables summarize the quantitative effects of SHLPs on various cellular processes

as determined in key experimental studies. All in vitro experiments were conducted using a

peptide concentration of 100 nM.[4]

Table 1: Effect of SHLPs on Cell Viability

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 11 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC4925829/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4925829/
https://www.researchgate.net/figure/Effect-of-SHLPs-on-cell-growth-and-death-NIT-1-b-and-22Rv1-cells-were-cultured-in_fig2_301289100
https://pmc.ncbi.nlm.nih.gov/articles/PMC4925829/
https://www.alzdiscovery.org/uploads/cognitive_vitality_media/Small-humanin-like-peptides.pdf
https://www.alzdiscovery.org/uploads/cognitive_vitality_media/Small-humanin-like-peptides.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC4925829/
https://www.researchgate.net/figure/Effect-of-SHLPs-on-cell-growth-and-death-NIT-1-b-and-22Rv1-cells-were-cultured-in_fig2_301289100
https://www.alzdiscovery.org/uploads/cognitive_vitality_media/Small-humanin-like-peptides.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC4925829/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4925829/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4925829/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15598394?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Peptide Cell Line Assay Result Reference

SHLP1 NIT-1, 22Rv1 MTS
No significant

change
[4]

SHLP2 NIT-1, 22Rv1 MTS
Significant

increase
[4]

AMD Cybrids MTT
21.79% increase

in viable cells
[7]

SHLP3 NIT-1, 22Rv1 MTS
Significant

increase
[4]

SHLP4 NIT-1, 22Rv1 MTS
No significant

change
[4]

SHLP5 NIT-1, 22Rv1 MTS
No significant

change
[4]

SHLP6 NIT-1, 22Rv1 MTS
No significant

change
[4]

Table 2: Effect of SHLPs on Apoptosis
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Peptide Cell Line Assay Result Reference

SHLP1 NIT-1, 22Rv1
DNA

Fragmentation

No significant

change
[4]

SHLP2 NIT-1, 22Rv1
DNA

Fragmentation

Significant

decrease
[4]

AMD Cybrids qRT-PCR

81.8% decrease

in Caspase-3

gene expression

[7]

AMD Cybrids qRT-PCR

72.48%

decrease in

Caspase-7 gene

expression

[7]

SHLP3 NIT-1, 22Rv1
DNA

Fragmentation

Significant

decrease
[4]

SHLP4 NIT-1, 22Rv1
DNA

Fragmentation

No significant

change
[4]

SHLP5 NIT-1, 22Rv1
DNA

Fragmentation

No significant

change
[4]

SHLP6 NIT-1, 22Rv1
DNA

Fragmentation

Significant

increase
[4]

Table 3: Effect of SHLPs on Cell Proliferation
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Peptide Cell Line Assay Result Reference

SHLP1 NIT-1
BrdU

Incorporation

No significant

change
[4]

SHLP2 NIT-1
BrdU

Incorporation

Significant

increase
[4]

SHLP3 NIT-1
BrdU

Incorporation

No significant

change
[4]

SHLP4 NIT-1
BrdU

Incorporation

Significant

increase
[4]

SHLP5 NIT-1
BrdU

Incorporation

No significant

change
[4]

SHLP6 NIT-1
BrdU

Incorporation

No significant

change
[4]

Table 4: Effect of SHLP2 on Mitochondrial Respiration

Parameter Cell Model Result Reference

Complex I subunit

level
AMD Cybrids 350% increase [1]

Complex II subunit

level
AMD Cybrids 54% increase [1]

Complex III subunit

level
AMD Cybrids 32% increase [1]

Complex IV subunit

level
AMD Cybrids 221% increase [1]

Complex V subunit

level
AMD Cybrids 38% increase [1]

Experimental Protocols
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Detailed methodologies for the key experiments cited are provided below.

Cell Viability (MTS Assay)
This protocol is based on the conversion of a tetrazolium salt (MTS) into a colored formazan

product by metabolically active cells.

Cell Plating: Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well and

incubate for 24 hours.

Treatment: Replace the culture medium with a serum-free medium containing 100 nM of the

respective SHLP or a control peptide.

Incubation: Incubate the plate for 48-72 hours at 37°C in a humidified atmosphere with 5%

CO2.

MTS Reagent Addition: Add 20 µL of MTS reagent to each well.

Incubation: Incubate for 1-4 hours at 37°C.

Measurement: Measure the absorbance at 490 nm using a microplate reader.[8][9][10]

Apoptosis (DNA Fragmentation Assay)
This assay detects the characteristic ladder pattern of DNA fragments produced during

apoptosis.

Cell Treatment: Treat cells with 100 nM of the respective SHLP or a control peptide for 24

hours.

Cell Lysis: Harvest the cells and lyse them using a buffer containing a non-ionic detergent

(e.g., Triton X-100).

DNA Extraction: Separate the fragmented DNA from the intact chromatin by centrifugation.

Protein and RNA Removal: Treat the supernatant with RNase A and Proteinase K to remove

contaminating RNA and proteins.
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DNA Precipitation: Precipitate the DNA using ethanol.

Gel Electrophoresis: Resuspend the DNA pellet and run it on a 1.5-2% agarose gel

containing a DNA stain (e.g., ethidium bromide).

Visualization: Visualize the DNA fragments under UV light. A ladder-like pattern indicates

apoptosis.[11]

Cell Proliferation (BrdU Assay)
This assay measures the incorporation of the thymidine analog, bromodeoxyuridine (BrdU),

into newly synthesized DNA.

Cell Plating and Treatment: Plate and treat cells with 100 nM of the respective SHLP or a

control peptide as described for the MTS assay.

BrdU Labeling: Add BrdU to the culture medium and incubate for 2-4 hours to allow for its

incorporation into the DNA of proliferating cells.

Fixation and Denaturation: Fix the cells and denature the DNA using an acid solution to

expose the incorporated BrdU.

Immunodetection: Incubate the cells with a specific primary antibody against BrdU, followed

by a horseradish peroxidase (HRP)-conjugated secondary antibody.

Substrate Addition: Add a TMB substrate, which is converted by HRP into a colored product.

Measurement: Stop the reaction and measure the absorbance at 450 nm.[1][3][12]

Mitochondrial Respiration (Oxygen Consumption Rate
Assay)
This protocol utilizes a Seahorse XF Analyzer to measure the oxygen consumption rate (OCR),

an indicator of mitochondrial respiration.

Cell Plating: Seed cells in a Seahorse XF cell culture microplate.

Treatment: Treat cells with the desired SHLP.
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Assay Preparation: Replace the culture medium with a bicarbonate-free assay medium and

incubate the cells in a CO2-free incubator.

Seahorse Analysis: Place the cell culture plate in the Seahorse XF Analyzer. The instrument

will measure the OCR in real-time.

Mitochondrial Stress Test: To further assess mitochondrial function, sequential injections of

oligomycin, FCCP, and a mixture of rotenone and antimycin A can be performed to determine

basal respiration, ATP-linked respiration, maximal respiration, and non-mitochondrial

respiration.[13][14][15]

ATP Production Assay
This assay measures the level of ATP, a key indicator of cellular energy status.

Cell Treatment: Treat cells with the desired SHLP.

Cell Lysis: Lyse the cells to release ATP.

Luciferase Reaction: Add a reagent containing luciferase and its substrate, D-luciferin. In the

presence of ATP, luciferase catalyzes the conversion of D-luciferin to oxyluciferin, generating

light.

Measurement: Measure the luminescence using a luminometer. The light intensity is

proportional to the ATP concentration.[16][17][18]

Signaling Pathways
The pro-survival effects of SHLP2 and SHLP3 are mediated through the activation of specific

signaling pathways.

SHLP2 Signaling Pathway
SHLP2 activates both the Extracellular signal-regulated kinase (ERK) and the Signal

Transducer and Activator of Transcription 3 (STAT3) pathways, which are critical for promoting

cell survival and proliferation.
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SHLP3 Signaling Pathway
SHLP3 promotes cell survival primarily through the activation of the ERK pathway.
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SHLP3 Signaling Pathway

The specific receptors for the SHLPs have not yet been fully identified. The signaling pathways

for SHLP1, SHLP4, SHLP5, and SHLP6 are not well-established.

Conclusion
The small humanin-like peptides represent a new class of mitochondrial-derived signaling

molecules with diverse and significant biological functions. SHLP2 and SHLP3 have emerged

as promising cytoprotective and metabolic-regulating agents, while SHLP6 displays pro-

apoptotic activity. SHLP4's role in proliferation also warrants further investigation. The functions

of SHLP1 and SHLP5 remain largely unknown. The continued exploration of these peptides will

undoubtedly provide deeper insights into mitochondrial biology and may lead to the

development of novel therapeutic strategies for a range of human diseases.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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